Cas no 50586-05-5 (1-methyl-3-methylene-2-Pyrrolidinone)
1-Methyl-3-methylene-2-pyrrolidinone is a versatile heterocyclic compound featuring a reactive exocyclic double bond and a polar lactam moiety. Its structure enables participation in Michael addition, polymerization, and cycloaddition reactions, making it valuable in synthetic organic chemistry and polymer science. The compound’s dual functionality—combining nucleophilic and electrophilic sites—facilitates its use as a building block for pharmaceuticals, agrochemicals, and specialty polymers. Its stability under standard conditions and compatibility with a range of solvents enhance its utility in industrial and laboratory applications. The methylene group adjacent to the lactam ring offers unique reactivity for modifying molecular scaffolds, supporting applications in drug discovery and material science.
50586-05-5 structure
Product Name:1-methyl-3-methylene-2-Pyrrolidinone
CAS No:50586-05-5
MF:C6H9NO
MW:111.141761541367
CID:364612
PubChem ID:10844354
Update Time:2025-05-27
1-methyl-3-methylene-2-Pyrrolidinone Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-3-methylene-2-Pyrrolidinone
- 1-methyl-3-methylidenepyrrolidin-2-one
- 2-Pyrrolidinone, 1-methyl-3-methylene-
- 1-Methyl-3-methylenepyrrolidin-2-one
- SCHEMBL232823
- EN300-7535939
- AFXKUUDFKHVAGI-UHFFFAOYSA-N
- 50586-05-5
- DTXSID40445597
- alpha-methylene-n-methylpyrrolidone
-
- Inchi: 1S/C6H9NO/c1-5-3-4-7(2)6(5)8/h1,3-4H2,2H3
- InChI Key: AFXKUUDFKHVAGI-UHFFFAOYSA-N
- SMILES: O=C1C(=C)CCN1C
Computed Properties
- Exact Mass: 111.06847
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
1-methyl-3-methylene-2-Pyrrolidinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM521277-1g |
1-Methyl-3-methylenepyrrolidin-2-one |
50586-05-5 | 97% | 1g |
$215 | 2024-07-16 | |
| Chemenu | CM521277-5g |
1-Methyl-3-methylenepyrrolidin-2-one |
50586-05-5 | 97% | 5g |
$637 | 2024-07-16 | |
| Enamine | EN300-7535939-0.05g |
1-methyl-3-methylidenepyrrolidin-2-one |
50586-05-5 | 95% | 0.05g |
$174.0 | 2024-05-23 | |
| Enamine | EN300-7535939-0.1g |
1-methyl-3-methylidenepyrrolidin-2-one |
50586-05-5 | 95% | 0.1g |
$257.0 | 2024-05-23 | |
| Enamine | EN300-7535939-0.25g |
1-methyl-3-methylidenepyrrolidin-2-one |
50586-05-5 | 95% | 0.25g |
$367.0 | 2024-05-23 | |
| Enamine | EN300-7535939-0.5g |
1-methyl-3-methylidenepyrrolidin-2-one |
50586-05-5 | 95% | 0.5g |
$579.0 | 2024-05-23 | |
| Enamine | EN300-7535939-1.0g |
1-methyl-3-methylidenepyrrolidin-2-one |
50586-05-5 | 95% | 1.0g |
$743.0 | 2024-05-23 | |
| Enamine | EN300-7535939-2.5g |
1-methyl-3-methylidenepyrrolidin-2-one |
50586-05-5 | 95% | 2.5g |
$1454.0 | 2024-05-23 | |
| Enamine | EN300-7535939-5.0g |
1-methyl-3-methylidenepyrrolidin-2-one |
50586-05-5 | 95% | 5.0g |
$2152.0 | 2024-05-23 | |
| Enamine | EN300-7535939-10.0g |
1-methyl-3-methylidenepyrrolidin-2-one |
50586-05-5 | 95% | 10.0g |
$3191.0 | 2024-05-23 |
1-methyl-3-methylene-2-Pyrrolidinone Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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